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Compound of Interest

Compound Name: 6-Aminoundecane

Cat. No.: B1267033 Get Quote

Essential safety protocols and logistical plans are critical for the safe handling and disposal of

6-Aminoundecane in research and development settings. This guide provides immediate,

procedural, and step-by-step guidance to ensure the safety of laboratory personnel and the

integrity of experimental workflows.

Immediate Safety and Hazard Information
6-Aminoundecane is a corrosive chemical that can cause severe skin burns and serious eye

damage.[1][2][3] Understanding its hazard profile is the first step in safe handling.

Hazard Classification GHS Code Description

Skin Corrosion/Irritation H314
Causes severe skin burns and

eye damage.[1][2][3]

Serious Eye Damage/Eye

Irritation
H318

Causes serious eye damage.

[1][2][3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when working with 6-Aminoundecane. The

following table outlines the required equipment.
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Body Part Required PPE Rationale

Eyes and Face
Chemical splash goggles and

a face shield.

To protect against splashes

that can cause serious eye

damage.[4]

Hands
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

To prevent skin contact and

severe burns. The selection of

glove material should be

based on chemical

compatibility and breakthrough

time.[5]

Body
Chemical-resistant laboratory

coat or apron.

To protect the skin from

accidental spills.

Respiratory
Use in a well-ventilated area or

under a chemical fume hood.

To avoid inhalation of any

potential vapors or mists.

Feet Closed-toe shoes. To protect feet from spills.

Operational Plan for Handling 6-Aminoundecane
A systematic approach to handling 6-Aminoundecane minimizes risks. The following workflow

outlines the key steps from preparation to the conclusion of the experimental procedure.
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Workflow for Handling 6-Aminoundecane

Preparation

Handling

Post-Procedure

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Workspace in Fume Hood

Measure and Dispense

Proceed with caution

Perform Experimental Procedure

Observe for Spills or Leaks

Decontaminate Glassware and Surfaces

Procedure complete

Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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